BENGHE Foundational & Exploratory

Check Availability & Pricing

Bioconcentration of Binapacryl in Aquatic
Environments: A Technical Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Binapacryl

Cat. No.: B1667083

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the current understanding of the
bioconcentration potential of Binapacryl in aquatic organisms. Due to the limited availability of
direct experimental data, this document synthesizes estimated physicochemical properties and
calculated bioconcentration factors to assess its likely environmental behavior.

Executive Summary

Binapacryl, a dinitrophenol ester pesticide, exhibits physicochemical properties that suggest a
significant potential for bioconcentration in aquatic life. With an estimated octanol-water
partition coefficient (log Kow) of 4.75, Binapacryl is considered lipophilic, indicating a tendency
to accumulate in the fatty tissues of organisms.[1][2][3] Calculations based on this log Kow
value have resulted in an estimated Bioconcentration Factor (BCF) of 2400, suggesting that
Binapacryl may significantly bioconcentrate in fish and other aquatic organisms.[1][2][3]
However, it is critical to note that this BCF value is derived from quantitative structure-activity
relationship (QSAR) models and is not based on direct experimental measurement in aquatic

species.

Physicochemical Properties of Binapacryl

A substance's potential to bioconcentrate is heavily influenced by its chemical and physical
characteristics. The key properties of Binapacryl relevant to its environmental fate are
summarized below.
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Property Value Reference

2-(1-methylpropyl)-4,6-

Chemical Name dinitrophenyl 3-methyl-2-

butenoate
CAS Number 485-31-4
Molecular Formula C15H18N206
Log Kow (estimated) 4.75 [11[3]
Water Solubility Low to moderate [1]
Vapor Pressure 1 x 10-4 Torr at 60 °C [1]
Melting Point 66 °C [1]

Bioconcentration Potential

The Bioconcentration Factor (BCF) is a critical measure for assessing the extent to which a
chemical is absorbed by an aquatic organism from the surrounding water.

Parameter Value Method Reference
Bioconcentration Regression equation

2400 (calculated) [1112][3]
Factor (BCF) based on log Kow

The calculated BCF of 2400 indicates a high potential for Binapacryl to accumulate in aquatic
organisms to levels significantly greater than those in the ambient water.

Aguatic Toxicity

Binapacryl is known to be highly toxic to fish. While specific bioconcentration studies are not
readily available in the public domain, acute toxicity data underscores the potential risk of this
compound to aquatic ecosystems.
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Experimental Protocols for Bioconcentration
Testing

While specific experimental data for Binapacryl is lacking, the standard methodology for
determining the bioconcentration factor in fish is outlined in the OECD Test Guideline 305,
"Bioconcentration: Flow-Through Fish Test." A generalized workflow for such an experiment is
detailed below.

OECD 305 Test Guideline: A Generalized Workflow

The OECD 305 guideline involves a two-phase experiment: an uptake (exposure) phase and a
depuration (elimination) phase.

Click to download full resolution via product page

Caption: Generalized workflow for an OECD 305 bioconcentration study.

Logical Relationship of Physicochemical Properties
to Bioconcentration

The bioconcentration potential of a chemical like Binapacryl is fundamentally linked to its
physicochemical properties. This relationship can be visualized as a logical progression.
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Caption: Relationship between Binapacryl's properties and its bioconcentration potential.

Conclusion and Data Gaps

While the estimated log Kow and calculated BCF for Binapacryl strongly suggest a high
potential for bioconcentration in aquatic organisms, a critical data gap exists in the form of
direct experimental evidence. To definitively characterize the bioconcentration risk of
Binapacryl, studies following standardized protocols such as OECD 305 are required. Such
research would provide crucial data on uptake and depuration kinetics in various aquatic
species, allowing for a more accurate assessment of its environmental risk. Researchers are
encouraged to pursue experimental validation of the calculated BCF to confirm the
bioaccumulative nature of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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A Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667083#bioconcentration-potential-of-binapacryl-in-
aguatic-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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